Cas no 2090660-20-9 (3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol
• CAS No: 2090660-20-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5708200
• PubChem ID: 125457522
• Update Time: 2025-05-19

3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-341201
• 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol
• (1S,3s)-3-amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol
• 2059915-03-4
• EN300-718230
• 2090660-20-9

• Inchi： 1S/C11H14N2O3/c1-7-4-8(13(15)16)2-3-10(7)11(12)5-9(14)6-11/h2-4,9,14H,5-6,12H2,1H3
• InChI Key： KMEJFHSTIKSMNU-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2C)[N+](=O)[O-])(C1)N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol

3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol: A Comprehensive Overview

3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol, also known by its CAS registry number CAS No 2090660-20-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its cyclobutane ring, which is substituted with an amino group and a nitrophenyl group, making it a valuable molecule for both academic and industrial applications.

The molecular structure of 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol is defined by its cyclobutane core, which is a four-membered ring with two substituents: an amino group (-NH₂) and a 2-methyl-4-nitrophenyl group. The presence of the nitro group (-NO₂) introduces strong electron-withdrawing effects, while the amino group contributes electron-donating properties, creating a dynamic balance in the molecule's electronic environment. This balance makes the compound highly reactive under certain conditions, which is a key factor in its utility in organic synthesis.

Recent studies have highlighted the potential of 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-cancer and anti-inflammatory properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and cyclizations, has made it a valuable building block in medicinal chemistry.

In terms of synthesis, CAS No 2090660-20-9 can be prepared through a variety of methods, including ring-closing reactions and nucleophilic aromatic substitutions. One notable approach involves the reaction of an amino alcohol with an appropriately substituted nitrobenzene derivative under specific conditions to form the cyclobutane ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The application of 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol extends beyond drug discovery into materials science and catalysis. Its unique electronic properties make it a promising candidate for use in the development of new catalysts and functional materials. For instance, researchers have investigated its potential as a ligand in transition metal-catalyzed reactions, where it has shown remarkable efficiency in promoting selective transformations.

In addition to its chemical applications, the compound has also been studied for its environmental impact and biodegradation properties. Recent research has focused on understanding how CAS No 2090660-20-9 interacts with biological systems and degrades under various environmental conditions. These studies are crucial for assessing its safety profile and ensuring that its use aligns with sustainable practices.

The growing interest in 3-Amino-3-(2-methyl-4-nitrophenyl)cyclobutan-1-ol can be attributed to its versatility and the increasing demand for innovative chemical solutions across industries. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even more significant role in advancing chemical science.